Cas no 2172172-73-3 (5,6-difluoro-3-sulfanyl-2,3-dihydro-1H-indol-2-one)

• Product Name: 5,6-difluoro-3-sulfanyl-2,3-dihydro-1H-indol-2-one
• CAS No: 2172172-73-3
• MF: C₈H₅F₂NOS
• MW: 201.193207502365
• CID: 5952554
• PubChem ID: 165872499
• Update Time: 2025-05-21

5,6-difluoro-3-sulfanyl-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 5,6-difluoro-3-sulfanyl-2,3-dihydro-1H-indol-2-one
• 2172172-73-3
• EN300-1288214

• Inchi： 1S/C8H5F2NOS/c9-4-1-3-6(2-5(4)10)11-8(12)7(3)13/h1-2,7,13H,(H,11,12)
• InChI Key： XVLKPJSTEZEBRY-UHFFFAOYSA-N
• SMILES： SC1C(NC2C=C(C(=CC1=2)F)F)=O

Computed Properties

• Exact Mass: 201.00599128g/mol
• Monoisotopic Mass: 201.00599128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 30.1Ų

Additional information on 5,6-difluoro-3-sulfanyl-2,3-dihydro-1H-indol-2-one

5,6-Difluoro-3-Sulfanyl-2,3-Dihydro-1H-Indol-2-One: A Comprehensive Overview

The compound 5,6-difluoro-3-sulfanyl-2,3-dihydro-1H-indol-2-one (CAS No. 2172172-73-3) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the indole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of fluorine atoms at the 5 and 6 positions, along with a sulfanyl group at position 3, contributes to its unique chemical properties and potential therapeutic applications.

Recent studies have highlighted the importance of fluorinated indole derivatives in drug discovery. Fluorine substitution is known to enhance lipophilicity and improve drug-like properties, making these compounds promising candidates for various therapeutic targets. The sulfanyl group in this molecule further adds to its complexity and potential reactivity. This functional group can participate in various chemical transformations, making it a valuable site for further modification in medicinal chemistry.

The synthesis of 5,6-difluoro-3-sulfanyl-2,3-dihydro-1H-indol-2-one involves a series of carefully designed reactions that highlight the versatility of indole chemistry. Researchers have employed methods such as Friedel-Crafts alkylation, nucleophilic substitution, and cyclization reactions to construct this molecule. The strategic placement of fluorine atoms and the sulfanyl group requires precise control over reaction conditions to ensure high yields and purity.

From a pharmacological perspective, this compound has shown interesting activity in preliminary assays. Studies suggest that it may exhibit anti-inflammatory and antioxidant properties, which are highly desirable in the development of new drugs for chronic diseases. Additionally, its ability to modulate enzyme activity makes it a potential lead compound for targeting specific biological pathways.

One of the most exciting aspects of 5,6-difluoro-3-sulfanyl-2,3-dihydro-1H-indol-2-one is its potential as a scaffold for further structural modifications. By altering the substituents at different positions on the indole ring, researchers can explore a wide range of biological activities and optimize the compound's pharmacokinetic properties. This flexibility underscores its importance as a versatile building block in medicinal chemistry.

In conclusion, 5,6-difluoro-3-sulfanyl-2,3-dihydro-1H-indol-2-one represents a compelling example of how structural modifications can enhance the therapeutic potential of indole derivatives. With ongoing research into its synthesis, biological activity, and applications, this compound continues to be a focal point in the pursuit of innovative drug discovery.